Cas no 1159811-67-2 (5,7-Dichloro-2-methyl-1,6-naphthyridine)

• Product Name: 5,7-Dichloro-2-methyl-1,6-naphthyridine
• CAS No: 1159811-67-2
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD12400898
• CID: 5215681
• PubChem ID: 119009308
• Update Time: 2025-10-28

5,7-Dichloro-2-methyl-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-methyl-1,6-naphthyridine

• MDL： MFCD12400898
• Inchi： 1S/C9H6Cl2N2/c1-5-2-3-6-7(12-5)4-8(10)13-9(6)11/h2-4H,1H3
• InChI Key： LXMCRBUXHJEFDE-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(C)N=C2C=C(N=1)Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Additional information on 5,7-Dichloro-2-methyl-1,6-naphthyridine

5,7-Dichloro-2-methyl-1,6-naphthyridine: A Comprehensive Overview

The compound 5,7-Dichloro-2-methyl-1,6-naphthyridine (CAS No. 1159811-67-2) is a heterocyclic aromatic compound with a naphthyridine backbone. This structure is characterized by the presence of two chlorine atoms at positions 5 and 7, and a methyl group at position 2. The naphthyridine system itself is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. This unique arrangement imparts the compound with distinct chemical and physical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 5,7-Dichloro-2-methyl-1,6-naphthyridine in the field of material science. Researchers have explored its application as a precursor for advanced materials, such as organic semiconductors and high-performance polymers. The chlorine substituents at positions 5 and 7 are known to influence the electronic properties of the molecule, enhancing its ability to act as an electron-deficient moiety in conjugated systems. This characteristic makes it a valuable component in the development of materials for optoelectronic devices.

In addition to its material science applications, 5,7-Dichloro-2-methyl-1,6-naphthyridine has also been studied for its potential in medicinal chemistry. The methyl group at position 2 contributes to the molecule's lipophilicity, which can be advantageous in drug design for improving bioavailability. Recent research has focused on its role as a scaffold for designing bioactive molecules targeting specific therapeutic areas, such as anti-inflammatory agents and anticancer drugs.

The synthesis of 5,7-Dichloro-2-methyl-1,6-naphthyridine typically involves multi-step organic reactions. One common approach includes the chlorination of an intermediate naphthyridine derivative followed by alkylation to introduce the methyl group. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

From an environmental perspective, understanding the fate and behavior of 5,7-Dichloro-2-methyl-1,6-naphthyridine in natural systems is crucial. Recent investigations have examined its biodegradation pathways under various environmental conditions. These studies have provided insights into its persistence in soil and water systems, which are essential for assessing its ecological impact and guiding sustainable practices in its use.

Furthermore, computational chemistry has played a significant role in elucidating the electronic structure and reactivity of 5,7-Dichloro-2-methyl-1,6-naphthyridine. Density functional theory (DFT) calculations have been used to study its frontier molecular orbitals and reactivity towards electrophilic substitution reactions. These computational studies complement experimental findings and provide a deeper understanding of the compound's chemical behavior.

In conclusion, 5,7-Dichloro-2-methyl-1,6-naphthyridine (CAS No. 1159811-67-2) is a versatile compound with promising applications across multiple disciplines. Its unique structural features make it an attractive candidate for advancing materials science and medicinal chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.